Cas no 1909336-95-3 (2-(Hydroxymethyl)-1,3-thiazole-4-carboxylic acid hydrochloride)

• Product Name: 2-(Hydroxymethyl)-1,3-thiazole-4-carboxylic acid hydrochloride
• CAS No: 1909336-95-3
• MF: C₅H₆ClNO₃S
• MW: 195.624039173126
• MDL: MFCD29047603
• CID: 4629359
• PubChem ID: 121553095
• Update Time: 2025-06-07

2-(Hydroxymethyl)-1,3-thiazole-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(hydroxymethyl)-1,3-thiazole-4-carboxylic acid hydrochloride
• Z2293611434
• 2-(hydroxymethyl)-1,3-thiazole-4-carboxylic acid;hydrochloride
• 2-(Hydroxymethyl)-1,3-thiazole-4-carboxylic acid hydrochloride

• MDL： MFCD29047603
• Inchi： 1S/C5H5NO3S.ClH/c7-1-4-6-3(2-10-4)5(8)9;/h2,7H,1H2,(H,8,9);1H
• InChI Key： YKALDGLTNMBKDD-UHFFFAOYSA-N
• SMILES： Cl.S1C=C(C(=O)O)N=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 141
• Topological Polar Surface Area: 98.7

Additional information on 2-(Hydroxymethyl)-1,3-thiazole-4-carboxylic acid hydrochloride

Comprehensive Overview of 2-(Hydroxymethyl)-1,3-thiazole-4-carboxylic acid hydrochloride (CAS No. 1909336-95-3)

2-(Hydroxymethyl)-1,3-thiazole-4-carboxylic acid hydrochloride (CAS No. 1909336-95-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its thiazole core and hydroxymethyl functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structure, combining a carboxylic acid moiety with a hydrochloride salt form, enhances its solubility and reactivity, making it valuable for drug development and material science applications.

In recent years, the demand for heterocyclic compounds like 2-(Hydroxymethyl)-1,3-thiazole-4-carboxylic acid hydrochloride has surged due to their role in designing antimicrobial agents, anti-inflammatory drugs, and enzyme inhibitors. Researchers are particularly interested in its potential to modulate biological pathways, as the thiazole ring is a common pharmacophore in FDA-approved drugs. The compound's CAS No. 1909336-95-3 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and bioconjugation studies.

The synthesis of 2-(Hydroxymethyl)-1,3-thiazole-4-carboxylic acid hydrochloride involves multi-step organic reactions, often starting from cysteine derivatives or thioamides. Its hydrochloride salt form improves stability, a critical factor for storage and transportation in industrial settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity, which is essential for applications in high-throughput screening and preclinical trials.

From an industrial perspective, this compound aligns with the growing trend toward green chemistry and sustainable synthesis. Manufacturers are optimizing protocols to reduce waste and energy consumption during production, addressing concerns raised by environmental regulations. Additionally, its compatibility with peptide coupling reagents makes it a candidate for developing biodegradable polymers and drug delivery systems, topics frequently explored in biomaterials research.

Emerging studies highlight the role of 2-(Hydroxymethyl)-1,3-thiazole-4-carboxylic acid hydrochloride in cancer therapeutics, particularly as a building block for kinase inhibitors. Its ability to chelate metal ions also opens avenues in diagnostic imaging, where contrast agents are in high demand. These applications resonate with current searches for precision medicine and targeted therapy, further elevating the compound's profile in scientific literature.

In summary, 2-(Hydroxymethyl)-1,3-thiazole-4-carboxylic acid hydrochloride (CAS No. 1909336-95-3) exemplifies the intersection of chemical innovation and biomedical advancement. Its adaptability across disciplines—from pharmacology to material science—ensures its continued relevance in both academic and industrial research. As interest in small-molecule therapeutics grows, this compound is poised to remain a focal point for future breakthroughs.